Cas no 1822-73-7 (Phenyl vinyl sulfide)

• Product Name: Phenyl vinyl sulfide
• CAS No: 1822-73-7
• MF: C₈H₈S
• MW: 136.214120864868
• MDL: MFCD00009646
• CID: 42041
• PubChem ID: 87575381
• Update Time: 2025-06-15

Phenyl vinyl sulfide Chemical and Physical Properties

Names and Identifiers

• Phenyl vinyl sulfide
• Benzene, (ethenylthio)-
• Phenylthioethylene
• Phenyl Vinyl Sulfide (stabilized with TBC)
• ethenylsulfanylbenzene
• Phenyl etheryl sulfide
• (Phenylthio)ethylene
• phenyl ethyl thioether
• Phenyl vinyl sulphide
• phenyl vinyl thioether
• Phenylthioethene
• thiophenyl vinyl ether
• vinyl phenyl thioether
• vinylsulfanyl-benzene
• (Phenylthio)ethylene (stabilized with TBC)
• phenyl(vinyl)sulfane
• Vinylthiobenzene
• Vinyl phenyl sulfide
• Sulfide, phenyl vinyl
• (Vinylsulfanyl)benzene
• (vinylthio)benzene
• (ethenylsulfanyl)benzene
• Phenyl vinyl sulfide, 97%
• GMPDOIGGGXSAPL-UHFFFAOYSA-N
• 253GML9Q62
• Phenylvinylsulfide
• phenyletherylsulfide
• vinylsulfanylbenzene
• Phenyl v
• J-523938
• ethenylsulanylbenzene
• NSC-39625
• SCHEMBL230858
• CHEMBL2323850
• FS-4427
• D92100
• EINECS 217-351-2
• NS00045648
• (ethenylthio)-Benzene
• CHEBI:173571
• (Ethenylthio)benzene, 9CI
• SCHEMBL13341620
• NSC39625
• DTXSID60171265
• MFCD00009646
• P1287
• FT-0633859
• Q27253901
• J-011661
• Phenyl vnyl sulfde
• InChI=1/C8H8S/c1-2-9-8-6-4-3-5-7-8/h2-7H,1H
• Phenyl vinyl sulfide, stabilized with TBC
• 1822-73-7
• Phenyl vinyl sulfide, stabilised with TBC
• UNII-253GML9Q62
• (Ethenylthio)benzene
• NSC 39625
• UPCMLD00WV-101
• AKOS015898625
• SY050365
• DTXCID6093756
• DB-044455

• MDL： MFCD00009646
• Inchi： 1S/C8H8S/c1-2-9-8-6-4-3-5-7-8/h2-7H,1H2
• InChI Key： GMPDOIGGGXSAPL-UHFFFAOYSA-N
• SMILES： S(C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 136.03500
• Monoisotopic Mass: 136.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: liquid
• Density: 1.042 g/mL at 25 °C(lit.)
• Boiling Point: 78°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.599(lit.)
• PSA: 25.30000
• LogP: 2.92220
• Solubility: Not determined

Phenyl vinyl sulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• FLUKA BRAND F CODES：13
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Phenyl vinyl sulfide

Recent Advances in the Study of Phenyl Vinyl Sulfide (CAS: 1822-73-7) in Chemical Biology and Pharmaceutical Research

Phenyl vinyl sulfide (PVS, CAS: 1822-73-7) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its vinyl sulfide functional group, serves as a valuable building block in organic synthesis and has shown potential in drug discovery and material science. The unique reactivity of PVS makes it an attractive candidate for various chemical transformations, including polymerization, cross-coupling reactions, and the synthesis of bioactive molecules.

Recent studies have explored the role of PVS in the development of novel therapeutic agents. For instance, researchers have utilized PVS as a key intermediate in the synthesis of sulfur-containing heterocycles, which are prevalent in many FDA-approved drugs. The compound's ability to participate in thiol-ene click chemistry has also been leveraged for the site-specific modification of biomolecules, such as proteins and peptides, enabling the development of targeted drug delivery systems. Furthermore, PVS has been employed in the fabrication of functional materials, including conductive polymers and sensors, highlighting its interdisciplinary relevance.

One of the most notable advancements in the study of PVS is its application in photopharmacology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of PVS-derived photoswitchable compounds for the spatiotemporal control of drug activity. These compounds, which incorporate PVS as a photolabile linker, allow for precise activation of therapeutic agents upon light irradiation, minimizing off-target effects and improving treatment efficacy. This innovative approach holds promise for the development of next-generation precision medicines.

In addition to its pharmaceutical applications, PVS has been investigated for its role in chemical biology. Researchers have developed PVS-based probes for the detection and quantification of reactive oxygen species (ROS) in cellular systems. These probes exhibit high selectivity and sensitivity, enabling real-time monitoring of oxidative stress, a key factor in numerous pathological conditions. The insights gained from these studies could pave the way for new diagnostic tools and therapeutic strategies for diseases associated with oxidative stress, such as cancer and neurodegenerative disorders.

Despite its promising potential, challenges remain in the large-scale synthesis and application of PVS. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as exploring greener alternatives to traditional methods. For example, a 2024 study in Green Chemistry reported a solvent-free, catalytic approach for the synthesis of PVS, significantly reducing environmental impact while maintaining high efficiency. Such advancements are critical for the sustainable integration of PVS into industrial and pharmaceutical processes.

In conclusion, Phenyl vinyl sulfide (CAS: 1822-73-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to material science, underscore its versatility and potential for future innovations. Ongoing research efforts aim to address existing challenges and unlock new opportunities for this valuable compound, further solidifying its role in advancing scientific and medical progress.